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Compound of Interest

Compound Name: Phenacetin-d5

Cat. No.: B1146535 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, step-by-step

procedures for the safe disposal of Phenacetin-d5, a deuterated analog of Phenacetin.

Adherence to these guidelines is critical for protecting personnel and the environment from

potential hazards.

Phenacetin is recognized as a substance that may cause cancer and can be harmful if

ingested.[1][2] Consequently, its deuterated form, Phenacetin-d5, must be handled with the

same level of caution. In the United States, Phenacetin is categorized as a U-listed hazardous

waste (U187), mandating specific disposal protocols under federal, state, and local regulations.

[3][4]

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

Safety glasses

A laboratory coat

Chemical-resistant gloves
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All handling of Phenacetin-d5 waste should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Protocol
The proper disposal of Phenacetin-d5 waste requires a systematic approach to ensure safety

and regulatory compliance. The following steps outline the recommended procedure:

Waste Segregation: It is crucial to segregate Phenacetin-d5 waste from other laboratory

waste streams. Keep deuterated compound waste separate from non-deuterated waste to

avoid cross-contamination and to facilitate proper disposal.[5] Do not mix Phenacetin-d5
waste with other solvents or chemicals unless specifically instructed to do so by your

institution's environmental health and safety (EHS) office or a licensed waste disposal

contractor.

Containerization:

Use a dedicated, properly labeled, and leak-proof container for the collection of solid

Phenacetin-d5 waste.

For solutions containing Phenacetin-d5, use a compatible, sealed container.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"Phenacetin-d5," and any other identifiers required by your institution.

Engage a Licensed Professional: The disposal of Phenacetin-d5 must be handled by a

licensed professional waste disposal service.[1] Contact your institution's EHS department to

arrange for the pickup and disposal of the waste. They will have established procedures and

contracts with certified hazardous waste management companies.

Recommended Disposal Method: The preferred method for the disposal of Phenacetin and

its analogs is incineration in a chemical incinerator equipped with an afterburner and a

scrubber.[1] This process ensures the complete destruction of the hazardous compound. In

some cases, the waste may be dissolved or mixed with a combustible solvent by the

disposal company to facilitate incineration.[1]
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Empty Container Management: Treat all empty containers that have held Phenacetin-d5 as

hazardous waste. They should be collected and disposed of in the same manner as the

chemical itself.

Documentation: Maintain accurate records of the amount of Phenacetin-d5 waste generated

and the date of disposal. This documentation is essential for regulatory compliance and for

tracking chemical inventory.

Quantitative Data and Hazard Summary
For quick reference, the following table summarizes the key information regarding Phenacetin,

which is applicable to Phenacetin-d5.

Parameter Information Reference

Chemical Name Phenacetin -

Synonyms Acetophenetidin [4]

Hazard Classification
Harmful if swallowed, May

cause cancer
[1][2]

US EPA Waste Code U187 [4]

Primary Disposal Route
Incineration via a licensed

waste disposal service
[1]

Personal Protective Equipment
Safety glasses, lab coat,

gloves
[3][6]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Phenacetin-d5
waste in a laboratory setting.
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Phenacetin-d5 Waste Disposal Workflow
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Caption: Workflow for the safe disposal of Phenacetin-d5 waste.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure

that your institution remains in compliance with all relevant environmental regulations. Always

consult your institution's specific safety protocols and EHS guidelines for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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